Cas no 1528597-20-7 (2-(methoxymethyl)-2-propylpyrrolidine)

• Product Name: 2-(methoxymethyl)-2-propylpyrrolidine
• CAS No: 1528597-20-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 4604236
• PubChem ID: 79575609
• Update Time: 2025-05-25

2-(methoxymethyl)-2-propylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-2-propylpyrrolidine

• Inchi： 1S/C9H19NO/c1-3-5-9(8-11-2)6-4-7-10-9/h10H,3-8H2,1-2H3
• InChI Key： WTLTYIPJAZQNQY-UHFFFAOYSA-N
• SMILES： N1CCCC1(COC)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(methoxymethyl)-2-propylpyrrolidine

Compound CAS No. 1528597-20-7: 2-(Methoxymethyl)-2-propylpyrrolidine

The compound with CAS No. 1528597-20-7, commonly referred to as 2-(methoxymethyl)-2-propylpyrrolidine, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyrrolidine ring structure, which is a five-membered ring containing four carbon atoms and one nitrogen atom. The methoxymethyl group attached to the nitrogen atom introduces additional functionality, making this compound versatile for various applications.

Recent studies have highlighted the potential of 2-(methoxymethyl)-2-propylpyrrolidine in drug delivery systems due to its ability to act as a prodrug carrier. The propyl group enhances the lipophilicity of the molecule, which is crucial for improving drug solubility and bioavailability. Researchers have explored its use in encapsulating hydrophobic drugs, demonstrating promising results in controlled-release formulations. This advancement underscores the importance of understanding the molecular interactions and pharmacokinetics of such compounds.

In terms of synthesis, 2-(methoxymethyl)-2-propylpyrrolidine can be prepared through a variety of methods, including nucleophilic substitution and ring-closing reactions. One notable approach involves the reaction of a suitable aldehyde with an amine derivative, followed by cyclization under specific conditions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization studies have shown that mild reaction conditions yield higher yields and better-quality products, which is critical for industrial-scale production.

The physical and chemical properties of 2-(methoxymethyl)-2-propylpyrrolidine are also worth examining. Its molecular weight is approximately 163 g/mol, and it exists as a white crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for various organic reactions. Its melting point is around 105°C, and it has a boiling point of approximately 180°C under reduced pressure. These properties make it amenable to purification techniques such as distillation and recrystallization.

One area where 2-(methoxymethyl)-2-propylpyrrolidine has shown significant promise is in the development of biodegradable polymers. The presence of the methoxymethyl group allows for controlled degradation under physiological conditions, which is essential for applications in biomedical engineering. Researchers have successfully incorporated this compound into polymeric matrices, demonstrating its ability to enhance mechanical properties while maintaining biocompatibility.

Moreover, recent advancements in computational chemistry have enabled detailed molecular modeling of 2-(methoxymethyl)-2-propylpyrrolidine. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are vital for predicting its behavior in different chemical environments. These studies have also shed light on potential interactions with biological molecules, paving the way for future research in pharmacology and toxicology.

In conclusion, CAS No. 1528597-20-7, or 2-(methoxymethyl)-2-propylpyrrolidine, represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further exploration in drug delivery, polymer science, and materials engineering. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern chemical technologies.